
GSK840: A Technical Guide to its Mechanism of
Action in Necroptosis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: GSK840

Cat. No.: B10814840 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the mechanism of action of GSK840, a

potent and selective inhibitor of Receptor-Interacting Protein Kinase 3 (RIPK3). By elucidating

its role in the necroptosis signaling pathway, this document serves as a comprehensive

resource for researchers and professionals in the fields of cell death, inflammation, and drug

discovery.

Core Mechanism of Action: Inhibition of RIPK3
GSK840 is a small molecule inhibitor that specifically targets the kinase activity of RIPK3, a

central regulator of necroptosis.[1][2] Necroptosis is a form of programmed cell death

characterized by cellular swelling, membrane rupture, and the release of pro-inflammatory

cellular contents.[1] This pathway is implicated in a variety of inflammatory diseases, making its

modulation a key therapeutic strategy.[1]

GSK840 exerts its inhibitory effect by binding to the kinase domain of RIPK3, thereby

preventing the autophosphorylation of RIPK3 and the subsequent phosphorylation of its

downstream substrate, Mixed Lineage Kinase Domain-Like protein (MLKL).[3] This action

effectively halts the necroptotic signaling cascade.
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Necroptosis is initiated by various stimuli, including tumor necrosis factor (TNF), which leads to

the formation of a signaling complex known as the necrosome. This complex is primarily

composed of RIPK1 and RIPK3. The kinase activity of RIPK3 is indispensable for the execution

of necroptosis. Activated RIPK3 phosphorylates MLKL, triggering its oligomerization and

translocation to the plasma membrane, where it forms pores, leading to membrane disruption

and cell death.[3]

GSK840 directly interferes with this pathway at the level of RIPK3 activation. By inhibiting the

kinase function of RIPK3, GSK840 prevents the phosphorylation of MLKL, thereby blocking the

final execution step of necroptosis.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.immune-system-research.com/2019/06/04/gsk840-is-a-ripk3-inhibitor/
https://www.cellsignal.com/pathways/necrotic-cell-death-pathway
https://www.benchchem.com/product/b10814840#gsk840-mechanism-of-action-in-necroptosis
https://www.benchchem.com/product/b10814840#gsk840-mechanism-of-action-in-necroptosis
https://www.benchchem.com/product/b10814840#gsk840-mechanism-of-action-in-necroptosis
https://www.benchchem.com/product/b10814840#gsk840-mechanism-of-action-in-necroptosis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10814840?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10814840?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

